Cas no 892776-49-7 (3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 892776-49-7
• MF: C₂₄H₂₆ClFN₂O₃S
• MW: 476.991247653961
• CID: 5422466
• Update Time: 2025-07-08

3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)sulfonyl-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propylquinolin-4-one
• 3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H26ClFN2O3S/c1-3-10-27-15-23(32(30,31)18-8-6-17(25)7-9-18)24(29)19-12-20(26)22(13-21(19)27)28-11-4-5-16(2)14-28/h6-9,12-13,15-16H,3-5,10-11,14H2,1-2H3
• InChI Key： WLPCXUIJDFBMKO-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N3CCCC(C)C3)=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one

Research Brief on 3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS: 892776-49-7)

3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS: 892776-49-7) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique quinolin-4-one scaffold and substituted benzenesulfonyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The synthesis of 3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one involves a multi-step process, with key intermediates being optimized for yield and purity. Recent advancements in synthetic methodologies have enabled the production of this compound in gram-scale quantities, facilitating further biological evaluation. The compound's structural features, including the 4-chlorobenzenesulfonyl moiety and the 3-methylpiperidin-1-yl group, are believed to contribute to its biological activity.

In vitro studies have demonstrated that 3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one exhibits potent inhibitory activity against specific molecular targets, including kinases and G-protein-coupled receptors (GPCRs). These findings suggest its potential utility in treating diseases such as cancer, inflammatory disorders, and neurological conditions. Notably, the compound's selectivity profile has been a focal point of recent research, with efforts aimed at minimizing off-target effects.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution properties, with the compound demonstrating good oral bioavailability and brain penetration. These attributes are particularly significant for central nervous system (CNS)-targeted therapies. However, challenges related to metabolic stability and potential drug-drug interactions remain areas of active investigation. Recent publications have highlighted the use of prodrug strategies and formulation optimizations to address these issues.

In conclusion, 3-(4-chlorobenzenesulfonyl)-6-fluoro-7-(3-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one represents a promising candidate for further drug development. Ongoing research is focused on refining its pharmacological properties, expanding its therapeutic indications, and advancing it through preclinical and clinical stages. The compound's unique chemical structure and biological activity profile position it as a valuable asset in the pursuit of novel therapeutics.